Nummularine F
Overview
Description
Nummularine F is a cyclic peptide.
Scientific Research Applications
Synthesis and Structure Elucidation
- Nummularine F has been a subject of interest in synthetic chemistry, especially in the synthesis of cyclopeptide alkaloids. Research efforts have been directed towards synthesizing a linear precursor to nummularine F, utilizing the Ugi four-component condensation reaction (Heffner & Joullié, 1989).
- The structure of nummularine F, along with other cyclopeptide alkaloids like nummularine-D and -E, was established through chemical and spectroscopic methods from the root bark of Zizyphus nummularia (Tschesche et al., 1975).
Pharmacological and Biological Activities
- Research into the pharmacological properties of nummularine F has revealed its potential in various biological applications. For instance, nummularine H, closely related to nummularine F, showed effects in shortening methohexital induced sleeping time (Lee et al., 2001).
- A comprehensive review of Ziziphus nummularia, which contains nummularine F, highlighted the plant's rich content in bioactive molecules, including cyclopeptide alkaloids, and its varied pharmacological profile, such as antioxidant, anticancer, anti-inflammatory, and cardioprotective properties (Mesmar et al., 2022).
Potential in Treating Specific Conditions
- Cyclopeptide alkaloids from Ziziphus species, including nummularine F, have shown significant antiplasmodial and antimycobacterial activities. These properties could make them potential candidates for treating conditions like malaria and tuberculosis (Panseeta et al., 2011).
Agricultural and Environmental Applications
- In the context of agriculture and environmental science, studies have shown the potential use of plants like Atriplex nummularia in soil recovery and bioremediation, especially in saline and arid environments (Melo et al., 2016).
properties
CAS RN |
58775-98-7 |
|---|---|
Product Name |
Nummularine F |
Molecular Formula |
C23H32N4O4 |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
(3S,7S,10S,13Z)-10-[(2S)-butan-2-yl]-6-[2-(dimethylamino)acetyl]-2-oxa-6,9,12-triazatricyclo[13.2.2.03,7]nonadeca-1(18),13,15(19),16-tetraene-8,11-dione |
InChI |
InChI=1S/C23H32N4O4/c1-5-15(2)20-22(29)24-12-10-16-6-8-17(9-7-16)31-18-11-13-27(19(28)14-26(3)4)21(18)23(30)25-20/h6-10,12,15,18,20-21H,5,11,13-14H2,1-4H3,(H,24,29)(H,25,30)/b12-10-/t15-,18-,20-,21-/m0/s1 |
InChI Key |
JPEVGZLXTREPOA-WRFCVBCGSA-N |
Isomeric SMILES |
CC[C@H](C)[C@H]1C(=O)N/C=C\C2=CC=C(C=C2)O[C@H]3CCN([C@@H]3C(=O)N1)C(=O)CN(C)C |
SMILES |
CCC(C)C1C(=O)NC=CC2=CC=C(C=C2)OC3CCN(C3C(=O)N1)C(=O)CN(C)C |
Canonical SMILES |
CCC(C)C1C(=O)NC=CC2=CC=C(C=C2)OC3CCN(C3C(=O)N1)C(=O)CN(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1S,2R,3R,4S,5R,6S,8R,9S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-[(3S)-3-methyl-2,5-dioxopyrrolidin-1-yl]benzoate](/img/structure/B1235383.png)
![(3E,5Z,11Z,13Z)-16-[4-(2,4-dihydroxy-5-methyl-6-propan-2-yloxan-2-yl)-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one](/img/structure/B1235391.png)
